molecular formula C40H56O2 B1260753 (3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide

(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide

Cat. No. B1260753
M. Wt: 568.9 g/mol
InChI Key: CMOLUFWHADIFGS-VESOQFFVSA-N
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Description

(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide is an epoxycarotenol that beta-cryptoxanthin in which the 5,6-double bond has been epoxidised. It has a role as a plant metabolite. It derives from a beta-cryptoxanthin.

Scientific Research Applications

Carotenoid Chemistry and Identification

  • (3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide has been identified in various natural sources, such as marine algae and fruits. For instance, it was identified in the marine alga Eutreptiella gymnastica, highlighting its presence in diverse biological systems (Bjørnland, Borch, & Liaaen-Jensen, 1985).

Synthesis and Characterization

  • The compound has been the subject of synthesis and characterization studies. For example, Molnar et al. (1997) conducted a study on the synthesis and characterization of mono- and diepoxides of beta-cryptoxanthin, which included (3S,5R,6S)-5,6-epoxy-beta-cryptoxanthin (Molnar, Deli, Matus, Tóth, Steck, & Pfander, 1997).

properties

Product Name

(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide

Molecular Formula

C40H56O2

Molecular Weight

568.9 g/mol

IUPAC Name

(1R,3S,6S)-1,5,5-trimethyl-6-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-7-oxabicyclo[4.1.0]heptan-3-ol

InChI

InChI=1S/C40H56O2/c1-30(18-13-20-32(3)23-24-36-34(5)22-15-26-37(36,6)7)16-11-12-17-31(2)19-14-21-33(4)25-27-40-38(8,9)28-35(41)29-39(40,10)42-40/h11-14,16-21,23-25,27,35,41H,15,22,26,28-29H2,1-10H3/b12-11+,18-13+,19-14+,24-23+,27-25+,30-16+,31-17+,32-20+,33-21+/t35-,39+,40-/m0/s1

InChI Key

CMOLUFWHADIFGS-VESOQFFVSA-N

Isomeric SMILES

CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@]23[C@](O2)(C[C@H](CC3(C)C)O)C)/C)/C

Canonical SMILES

CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CC(CC2(O3)C)O)(C)C)C)C

Origin of Product

United States

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